![molecular formula C15H8F3NO2 B5019461 N-(2,3,4-trifluorophenyl)-1-benzofuran-2-carboxamide](/img/structure/B5019461.png)
N-(2,3,4-trifluorophenyl)-1-benzofuran-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the benzofuran ring, followed by the introduction of the trifluorophenyl group and the carboxamide group. The exact synthetic route would depend on the available starting materials and the desired yield and purity .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the benzofuran ring, the trifluorophenyl group, and the carboxamide group. The presence of the fluorine atoms would likely result in a high degree of electron negativity, which could influence the compound’s reactivity .
Chemical Reactions Analysis
The chemical reactions involving this compound would likely be influenced by the presence of the benzofuran ring, the trifluorophenyl group, and the carboxamide group. The high electronegativity of the fluorine atoms could make the compound more reactive .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atoms could increase its stability and decrease its reactivity. The carboxamide group could also influence its solubility in different solvents .
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(2,3,4-trifluorophenyl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8F3NO2/c16-9-5-6-10(14(18)13(9)17)19-15(20)12-7-8-3-1-2-4-11(8)21-12/h1-7H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJQDEXOCJPFEEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=C(C(=C(C=C3)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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